Cas no 2172539-99-8 (1-cyanocyclobutyl chloroformate)

• Product Name: 1-cyanocyclobutyl chloroformate
• CAS No: 2172539-99-8
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 6046689
• PubChem ID: 165608166
• Update Time: 2025-11-05

1-cyanocyclobutyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-cyanocyclobutyl chloroformate
• EN300-1613038
• 2172539-99-8

• Inchi： 1S/C6H6ClNO2/c7-5(9)10-6(4-8)2-1-3-6/h1-3H2
• InChI Key： WUVSRUQDJMPTHV-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1(C#N)CCC1

Computed Properties

• Exact Mass: 159.0087061g/mol
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-cyanocyclobutyl chloroformate

Professional Introduction to 1-Cyanocyclobutyl Chloroformate (CAS No. 2172539-99-8)

1-cyanocyclobutyl chloroformate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile reactivity. With a CAS number of 2172539-99-8, this compound has found applications in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its molecular structure, featuring a cyclobutyl ring substituted with a cyano group and a chloroformate moiety, makes it an intriguing candidate for further exploration in synthetic chemistry and medicinal chemistry.

The significance of 1-cyanocyclobutyl chloroformate lies in its ability to serve as a key intermediate in the synthesis of complex molecules. The presence of both the cyano and chloroformate functional groups provides multiple sites for chemical modification, enabling chemists to tailor the compound for specific applications. This flexibility has made it a valuable tool in the development of new drugs, where precise molecular design is crucial for achieving desired pharmacological properties.

In recent years, there has been growing interest in the use of cyclobutyl derivatives in pharmaceutical research. The cyclobutyl ring, with its strained three-membered structure, often enhances the bioavailability and metabolic stability of drug candidates. The cyano group further contributes to the reactivity of the molecule, allowing for further functionalization through nucleophilic addition reactions. These characteristics have made 1-cyanocyclobutyl chloroformate a subject of interest in academic and industrial research labs.

One of the most compelling aspects of 1-cyanocyclobutyl chloroformate is its role in the synthesis of heterocyclic compounds. Heterocycles are essential structural motifs in many biologically active molecules, including natural products and synthetic drugs. The ability to incorporate a cyclobutyl ring into these structures can lead to novel pharmacophores with enhanced binding affinity and selectivity. Recent studies have demonstrated that derivatives of 1-cyanocyclobutyl chloroformate can be used to create complex heterocyclic frameworks, opening up new avenues for drug discovery.

The chloroformate group in 1-cyanocyclobutyl chloroformate is particularly noteworthy for its utility in peptide coupling reactions. Chloroformates are well-known reagents for activating carboxylic acids in peptide synthesis, facilitating the formation of amide bonds under mild conditions. This property has made 1-cyanocyclobutyl chloroformate a valuable intermediate in the production of peptidomimetics and other protein-based therapeutics. The incorporation of a cyclobutyl moiety into these peptide-like structures can lead to improved pharmacokinetic profiles, making them more suitable for clinical applications.

In addition to its role in peptide synthesis, 1-cyanocyclobutyl chloroformate has shown promise in the development of small-molecule inhibitors. Researchers have leveraged its reactivity to design molecules that target specific enzymes involved in disease pathways. For instance, derivatives of this compound have been explored as inhibitors of kinases and other enzymes relevant to cancer and inflammatory diseases. The strained cyclobutyl ring can enhance binding interactions with biological targets, leading to more potent and selective inhibitors.

The synthesis of 1-cyanocyclobutyl chloroformate itself is a testament to the advancements in organic chemistry methodologies. Modern synthetic techniques have enabled chemists to construct complex molecular architectures with high precision and yield. The use of palladium-catalyzed cross-coupling reactions, directed ortho-metalation strategies, and other cutting-edge methods has made it possible to access derivatives of this compound that were previously inaccessible. These advances have not only expanded the toolkit available to synthetic chemists but also opened up new possibilities for drug discovery.

The future prospects for 1-cyanocyclobutyl chloroformate are promising, with ongoing research focusing on its applications in medicinal chemistry and materials science. As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools like this compound. Its versatility and reactivity make it an ideal candidate for further exploration, potentially leading to breakthroughs in drug development and other areas where precise molecular control is essential.

In conclusion, 1-cyanocyclobutyl chloroformate (CAS No. 2172539-99-8) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for creating complex bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and materials with tailored properties.